Cas no 1029654-16-7 ((2,4-dimethylpyridin-3-yl)boronic acid)

• Product Name: (2,4-dimethylpyridin-3-yl)boronic acid
• CAS No: 1029654-16-7
• MF: C₇H₁₀BNO₂
• MW: 150.970801830292
• CID: 1006817
• PubChem ID: 2763089
• Update Time: 2025-10-25

(2,4-dimethylpyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylpyridine-3-boronic acid
• (2,4-dimethylpyridin-3-yl)boronic acid
• 1029654-16-7
• MFCD07437923
• DTXSID70376729
• SY028906
• 2,4-DIMETHYLPYRIDIN-3-YLBORONIC ACID
• DB-058895
• CS-0439982
• AB41956

• MDL： MFCD07437923
• Inchi： 1S/C7H10BNO2/c1-5-3-4-9-6(2)7(5)8(10)11/h3-4,10-11H,1-2H3
• InChI Key： BDNGENSUAQQEKF-UHFFFAOYSA-N
• SMILES： OB(C1C(C)=NC=CC=1C)O

Computed Properties

• Exact Mass: 151.08000
• Monoisotopic Mass: 151.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2

Experimental Properties

• PSA: 53.35000
• LogP: -0.62180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (2,4-dimethylpyridin-3-yl)boronic acid

The Synthesis and Applications of (2,4-Dimethylpyridin-3-yl)boronic Acid (CAS No. 1029654-16-7)

(2,4-Dimethylpyridin-3-yl)boronic acid, also known by its CAS registry number 1029654-16-7, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of boronic acids, which are widely used as key intermediates in the construction of complex molecules via cross-coupling reactions. The structure of (2,4-dimethylpyridin-3-yl)boronic acid features a pyridine ring substituted with two methyl groups at the 2 and 4 positions, along with a boronic acid group at the 3 position. This unique arrangement makes it an ideal substrate for various chemical transformations.

The synthesis of (2,4-dimethylpyridin-3-yl)boronic acid typically involves a multi-step process that begins with the preparation of the corresponding pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, often utilizing transition metal catalysts such as palladium or nickel. For instance, researchers have explored the use of Suzuki-Miyaura coupling reactions to install the boronic acid group onto the pyridine ring. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput applications in drug discovery and materials development.

In terms of applications, (2,4-dimethylpyridin-3-yl)boronic acid has found utility in several areas. One prominent application is in the field of medicinal chemistry, where it serves as a building block for constructing bioactive molecules. The pyridine moiety is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design. Recent studies have highlighted its potential in developing inhibitors for kinases and other disease-related proteins.

Beyond medicinal chemistry, (2,4-dimethylpyridin-3-yl)boronic acid has also been employed in materials science to synthesize advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to undergo cross-coupling reactions allows for the creation of intricate architectures that exhibit unique electronic and mechanical properties. For example, researchers have utilized this compound to develop MOFs with enhanced porosity and stability, which hold promise for gas storage and catalysis applications.

Recent research has further expanded the scope of this compound by exploring its role in sustainable chemistry. Scientists have investigated its use in catalytic cycles that enable the recycling of valuable metals or the synthesis of biodegradable polymers. These studies underscore the potential of (2,4-dimethylpyridin-3-yl)boronic acid as a green chemistry tool, contributing to environmentally friendly chemical processes.

In conclusion, (2,4-dimethylpyridin-3-yl)boronic acid (CAS No. 1029654-16-7) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential building block in modern organic synthesis. As research continues to uncover new methods for its synthesis and novel applications, this compound is poised to play an even greater role in advancing both scientific discovery and industrial innovation.